Cas no 403492-40-0 (4-imidazol-1-ylpiperidine;dihydrochloride)
4-imidazol-1-ylpiperidine;dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-(1H-IMidazol-1-yl)piperidine
- 4-imidazol-1-ylpiperidine,dihydrochloride
- 4-(1H-imidazol-1-yl)piperidine dihydrochloride
- 4-(1H-Imidazol-1-yl)piperidine 2HCl
- KSC005Q2P
- CCMGDHFNKMMBJD-UHFFFAOYSA-N
- 4-imidazol-1-ylpiperidine di hydrochloride
- 4-(1H-Imidazol-1-yl)piperidine--hydrogen chloride (1/2)
- 4-imidazol-1-ylpiperidine;dihydrochloride
-
- MDL: MFCD08669034
- Inchi: 1S/C8H13N3.2ClH/c1-3-9-4-2-8(1)11-6-5-10-7-11;;/h5-9H,1-4H2;2*1H
- InChI Key: CCMGDHFNKMMBJD-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C=NC=C1)C1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 121
- Topological Polar Surface Area: 29.8
4-imidazol-1-ylpiperidine;dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A129005194-1g |
4-(1H-Imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | 95% | 1g |
$495.00 | 2023-09-02 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H858946-1g |
4-(1H-imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | ≥96% | 1g |
5,382.00 | 2021-05-17 | |
| Chemenu | CM180258-250mg |
4-(1H-imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | 95+% | 250mg |
$61 | 2021-08-05 | |
| Chemenu | CM180258-1g |
4-(1H-imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | 95+% | 1g |
$199 | 2021-08-05 | |
| Chemenu | CM180258-5g |
4-(1H-imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | 95+% | 5g |
$733 | 2021-08-05 | |
| Apollo Scientific | OR321349-1g |
4-(1H-Imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | 97% | 1g |
£695.00 | 2023-09-01 | |
| Chemenu | CM180258-1g |
4-(1H-imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | 95%+ | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM180258-5g |
4-(1H-imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | 95%+ | 5g |
$*** | 2023-05-30 | |
| eNovation Chemicals LLC | D765296-100mg |
4-(1H-imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | 97% | 100mg |
$75 | 2024-06-06 | |
| eNovation Chemicals LLC | D765296-250mg |
4-(1H-imidazol-1-yl)piperidine dihydrochloride |
403492-40-0 | 97% | 250mg |
$100 | 2024-06-06 |
4-imidazol-1-ylpiperidine;dihydrochloride Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Additional information on 4-imidazol-1-ylpiperidine;dihydrochloride
4-Imidazol-1-ylpiperidine; Dihydrochloride (CAS No. 403492-40-0): A Comprehensive Overview
The compound 4-imidazol-1-ylpiperidine; dihydrochloride (CAS No. 403492-40-0) is a fascinating molecule with significant applications in various fields of chemistry and pharmacology. This compound, often referred to as dihydrochloride of 4-imidazol-1-ylpiperidine, has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we delve into the latest research findings, structural characteristics, and emerging uses of this compound.
Structural Insights and Synthesis
The molecular structure of 4-imidazol-1-ylpiperidine; dihydrochloride comprises a piperidine ring fused with an imidazole moiety, which contributes to its versatile reactivity. The synthesis of this compound typically involves a multi-step process, including nucleophilic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity, making it more accessible for research and industrial applications.
Pharmacological Applications
One of the most promising areas of research for 4-imidazol-1-ylpiperidine; dihydrochloride is its potential in drug development. Studies have shown that this compound exhibits significant bioactivity, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. The imidazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, which makes it a valuable component in drug design.
Recent Research Findings
In a groundbreaking study published in 2023, researchers investigated the role of dihydrochloride of 4-imidazol-1-ylpiperidine in modulating neuronal activity. The findings revealed that this compound could potentially serve as a lead molecule for developing novel neuroprotective agents. Additionally, recent computational studies have highlighted the compound's ability to inhibit key enzymes involved in inflammation, suggesting its potential application in anti-inflammatory therapies.
Safety and Toxicological Profile
The safety profile of 4-imidazol-1-ylpiperidine; dihydrochloride has been extensively studied to ensure its suitability for therapeutic use. Acute and chronic toxicity studies indicate that the compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further development. However, long-term studies are still required to fully understand its safety profile.
Future Directions
The future of dihydrochloride of 4-imidazol-1-yl-piperidine looks promising as researchers continue to explore its potential applications. With ongoing advancements in medicinal chemistry and drug delivery systems, this compound could pave the way for innovative treatments in various therapeutic areas. Furthermore, its structural versatility makes it an attractive candidate for further modifications to enhance its bioavailability and efficacy.
In conclusion, the compound CAS No. 403492-40-0 (dihydrochloride), also known as 4-imidazol-1-y-piperidine; dihydrochloride, represents a significant advancement in chemical research. Its unique properties and potential applications make it a valuable asset in the field of pharmacology and beyond.
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